Cas no 61127-96-6 (Oxacyclohexadecanedione)

• Product Name: Oxacyclohexadecanedione
• CAS No: 61127-96-6
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 491200
• PubChem ID: 71399156
• Update Time: 2025-04-19

Oxacyclohexadecanedione Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadecanedione
• oxacyclohexadecane-2,3-dione
• DTXSID70820535
• 1-OXACYCLOHEXADECANE-2,3-DIONE
• 61127-96-6

• Inchi： 1S/C15H26O3/c16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-18-15(14)17/h1-13H2
• InChI Key： UWJFGSNHGFTIOY-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCCCCCCCCC1)=O)=O

Computed Properties

• Exact Mass: 254.18828
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37